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Compound of Interest

Compound Name: triethoxy(o-tolyl)silane

CAS No.: 18412-55-0

Cat. No.: B8682127

Get Quote

Executive Summary & Chemical Identity
Triethoxy(o-tolyl)silane is an organosilane coupling agent characterized by a silicon atom

bonded to three hydrolyzable ethoxy groups and one non-hydrolyzable o-tolyl (2-methylphenyl)

group.

While often overshadowed by its para-isomer or the unsubstituted phenyltriethoxysilane

(PhTES), the ortho-isomer possesses unique steric properties.[1] The methyl group at the ortho

position creates significant steric hindrance around the silicon center, retarding hydrolysis rates

and enhancing hydrolytic stability compared to PhTES. This makes it a critical candidate for

applications requiring controlled silanization or enhanced lipophilicity.
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Property Description

Chemical Name
Triethoxy(o-tolyl)silane; (2-

Methylphenyl)triethoxysilane

Molecular Formula

Molecular Weight ~254.4 g/mol

Physical State Colorless to pale yellow liquid

Boiling Point
~235–240 °C (Estimated based on PhTES & p-

tolyl analogs)

Density ~0.99–1.01 g/mL

Key Feature

Steric Hindrance: The o-methyl group shields

the Si atom, slowing nucleophilic attack

(hydrolysis).[2][3]

Solubility Thermodynamics & Solvent Selection
Understanding the solubility of triethoxy(o-tolyl)silane requires analyzing its interaction

parameters. It is a lipophilic, low-polarity molecule. Its solubility is governed by London

dispersion forces (due to the aromatic ring and ethyl chains) and weak polar interactions (Si-O

bonds).

Hansen Solubility Parameters (Estimated)
Since experimental HSP values for the specific o-tolyl isomer are rare, we derive them from the

structurally analogous Phenyltriethoxysilane (PhTES), adjusting for the additional methyl group

(which increases Dispersion

and slightly decreases Polarity

and Hydrogen Bonding

).

Dispersion (
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): ~15.5

(Dominant interaction)

Polarity (

): ~2.5

(Very low)

Hydrogen Bonding (

): ~3.0

(Low)

Implication: The molecule effectively "dissolves like like." It requires solvents with high

dispersion components and low polarity.

Solvent Compatibility Matrix

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8682127?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Class Specific Solvent Solubility Rating Technical Notes

Aromatic

Hydrocarbons

Toluene, Xylene,

Benzene
Excellent

Preferred Choice.

Matches the aromatic

nature of the silane.

Ideal for refluxing due

to high BP.

Chlorinated Solvents
Dichloromethane

(DCM), Chloroform
Excellent

Good for room

temperature work.

High volatility allows

easy removal.

Ethers
THF, Diethyl Ether,

1,4-Dioxane
Good

THF is excellent but

must be anhydrous to

prevent premature

hydrolysis.

Alcohols
Ethanol, Methanol,

Isopropanol
Reactive

Caution: Soluble, but

undergoes

transesterification.

Use Ethanol to avoid

mixed alkoxy species.

Aliphatic

Hydrocarbons

Hexane, Heptane,

Cyclohexane
Moderate

Soluble, but may

require heating. Less

effective solvation

than aromatics.

Polar Aprotic
Acetone, Acetonitrile,

DMF
Fair to Good

Soluble, but high

polarity differences

may cause phase

issues if water is

present.

Water Water Insoluble / Reactive

Immiscible. Reacts

slowly at the interface

to form silanols

(hydrolysis).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8682127?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The "Reactive Solvent" Trap
Researchers often dissolve silanes in alcohols. For triethoxy(o-tolyl)silane:

In Ethanol: Safe (solvent matches the leaving group).

In Methanol:Avoid. The methoxy groups of the solvent will exchange with the ethoxy groups

on the silicon (Transesterification), creating a mixture of ethoxy/methoxy silanes and altering

reaction kinetics.

Reactivity Profile: The "Ortho Effect"
The defining feature of this molecule is the steric hindrance provided by the o-methyl group.[1]

Hydrolysis: The rate limiting step in silanization is the nucleophilic attack of water on the

Silicon atom. The ortho-methyl group physically blocks this path, making triethoxy(o-
tolyl)silane hydrolyze significantly slower than Phenyltriethoxysilane or Triethoxy(p-

tolyl)silane.

Condensation: Once hydrolyzed, the resulting silanols (

) are also sterically hindered, leading to slower self-condensation (longer shelf life of the
hydrolyzed sol) and more controlled surface monolayer formation.

Diagram 1: Solubility & Reactivity Logic

Triethoxy(o-tolyl)silane
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Caption: Logical flow of solvent interactions. Note the stability in aromatics versus the chemical

changes in alcohols and water.

Experimental Protocols
Protocol A: Preparation of a Stable Stock Solution
Objective: Create a 5% (w/v) solution for surface modification or synthesis without degradation.

Glassware Prep: Dry all glassware (volumetric flask, pipettes) in an oven at 120°C for 2

hours to remove adsorbed moisture. Cool in a desiccator.

Solvent Choice: Select Anhydrous Toluene (Water content < 50 ppm).

Why: Toluene provides excellent solubility and a high boiling point for subsequent thermal

curing.

Inert Atmosphere: Purge the flask with dry Nitrogen (

) or Argon.

Addition:

Weigh the Triethoxy(o-tolyl)silane rapidly (hygroscopic).

Add to the flask.

Fill to volume with Anhydrous Toluene.

Storage: Seal with a septum or Parafilm. Store in a cool, dark place. Stable for months if

moisture is excluded.

Protocol B: Controlled Hydrolysis for Surface
Silanization
Objective: Activate the silane for bonding to a substrate (e.g., Silica, Glass).

Solvent System: Prepare a mixture of 95% Ethanol / 5% Water.
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Note: Ethanol is used to ensure miscibility between the hydrophobic silane and water.

Acid Catalyst: Adjust pH to 4.5–5.0 using Acetic Acid.

Mechanism: Acid catalysis protonates the ethoxy group, making it a better leaving group,

which is crucial to overcome the steric hindrance of the o-tolyl group.

Mixing: Add Triethoxy(o-tolyl)silane to a concentration of 1-2%.

Aging (Critical Step): Stir for 1–2 hours at room temperature.

Differentiation: Unlike PhTES (which hydrolyzes in ~15-30 mins), the o-tolyl isomer

requires longer aging due to the steric blocking of the Si center.

Application: Dip or spin-coat the substrate immediately after the aging period.

Diagram 2: Surface Modification Workflow
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Start: Triethoxy(o-tolyl)silane

Prepare Solvent:
95% EtOH + 5% H2O + Acetic Acid (pH 5)

Mix Silane (1-2%)
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Steric barrier requires
acid + time

Apply to Substrate
(Dip/Spin Coat)

Active Silanols (Si-OH)

Thermal Cure
(110°C for 30 mins)

Covalent Bonding
(Si-O-Surface)
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Caption: Workflow for surface modification. The extended hydrolysis time is specific to the

sterically hindered o-tolyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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